Cas no 350601-51-3 (4-Amino-6-bromo-3-chloropicolinic acid)

• Product Name: 4-Amino-6-bromo-3-chloropicolinic acid
• CAS No: 350601-51-3
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 1029669
• PubChem ID: 21696623
• Update Time: 2025-10-28

4-Amino-6-bromo-3-chloropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-3-chloropicolinic acid
• 4-Amino-6-bromo-3-chloropyridine-2-carboxylic acid
• 4-Amino-6-Bromo-3-Chloro-2-Pyridinecarboxylic Acid
• DFLRSOVLHNHOJF-UHFFFAOYSA-N
• DB-069108
• DTXSID90617045
• 350601-51-3
• 4-Amino-6-bromo-3-chloropicolinicacid
• SCHEMBL2348206

• Inchi： 1S/C6H4BrClN2O2/c7-3-1-2(9)4(8)5(10-3)6(11)12/h1H,(H2,9,10)(H,11,12)
• InChI Key： DFLRSOVLHNHOJF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C(=O)O)=N1)Cl)N

Computed Properties

• Exact Mass: 249.91400
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.21000
• LogP: 2.35910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Amino-6-bromo-3-chloropicolinic acid

Recent Advances in the Study of 4-Amino-6-bromo-3-chloropicolinic acid (CAS: 350601-51-3)

4-Amino-6-bromo-3-chloropicolinic acid (CAS: 350601-51-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of herbicides and pharmaceutical agents targeting specific enzymatic pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

One of the most notable advancements in the study of 4-Amino-6-bromo-3-chloropicolinic acid is its role as a precursor in the synthesis of herbicidal compounds. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy in inhibiting the growth of broadleaf weeds by targeting the enzyme acetolactate synthase (ALS). The study revealed that derivatives of this compound exhibited superior herbicidal activity compared to traditional ALS inhibitors, with minimal toxicity to non-target organisms. These findings suggest its potential as a sustainable alternative in weed management strategies.

In the pharmaceutical domain, researchers have investigated the compound's utility in designing inhibitors for disease-relevant enzymes. A recent preprint on bioRxiv highlighted its structural compatibility with the active sites of certain kinases involved in inflammatory pathways. Molecular docking studies indicated that 4-Amino-6-bromo-3-chloropicolinic acid derivatives could serve as potent inhibitors, paving the way for further optimization in drug discovery programs. The study also emphasized the compound's favorable pharmacokinetic properties, such as moderate solubility and metabolic stability, which are critical for oral bioavailability.

Another area of interest is the compound's potential in metal-organic frameworks (MOFs) and catalysis. A 2022 paper in ACS Applied Materials & Interfaces reported its use as a ligand in constructing MOFs with high porosity and thermal stability. These MOFs demonstrated exceptional performance in gas storage and heterogeneous catalysis, opening new avenues for industrial applications. The unique halogen-rich structure of 4-Amino-6-bromo-3-chloropicolinic acid contributed to enhanced interactions with metal nodes, underscoring its versatility beyond biological applications.

Despite these promising developments, challenges remain in scaling up the synthesis of 4-Amino-6-bromo-3-chloropicolinic acid and its derivatives. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic routes to improve yield and reduce environmental impact. Recent efforts have focused on catalytic bromination and amination techniques, which offer higher selectivity and lower waste generation compared to conventional methods. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 4-Amino-6-bromo-3-chloropicolinic acid (CAS: 350601-51-3) continues to be a compound of significant interest across multiple disciplines. Its diverse applications—from agriculture to pharmaceuticals and materials science—highlight its potential as a multifunctional building block. Future research should prioritize the development of scalable synthesis methods and further exploration of its biological mechanisms to unlock its full potential. As the field progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemical biology and drug development.